Cas no 2549015-01-0 (2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine)
![2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine structure](https://www.kuujia.com/scimg/cas/2549015-01-0x500.png)
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
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- F6788-1689
- 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
- 2549015-01-0
- AKOS040729576
- 6-[4-(2-Cyclopropyl-5,6-dimethyl-4-pyrimidinyl)-1-piperazinyl]-1,2,4-triazolo[4,3-b]pyridazine
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- Inchi: 1S/C18H22N8/c1-12-13(2)20-17(14-3-4-14)21-18(12)25-9-7-24(8-10-25)16-6-5-15-22-19-11-26(15)23-16/h5-6,11,14H,3-4,7-10H2,1-2H3
- InChI Key: CXWMCLDNEDCVSW-UHFFFAOYSA-N
- SMILES: C12=NN=CN1N=C(N1CCN(C3C(C)=C(C)N=C(C4CC4)N=3)CC1)C=C2
Computed Properties
- Exact Mass: 350.19674274g/mol
- Monoisotopic Mass: 350.19674274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 9.17±0.50(Predicted)
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6788-1689-100mg |
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine |
2549015-01-0 | 100mg |
$372.0 | 2023-09-07 | ||
Life Chemicals | F6788-1689-20μmol |
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine |
2549015-01-0 | 20μmol |
$118.5 | 2023-09-07 | ||
Life Chemicals | F6788-1689-1mg |
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine |
2549015-01-0 | 1mg |
$81.0 | 2023-09-07 | ||
Life Chemicals | F6788-1689-3mg |
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine |
2549015-01-0 | 3mg |
$94.5 | 2023-09-07 | ||
Life Chemicals | F6788-1689-50mg |
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine |
2549015-01-0 | 50mg |
$240.0 | 2023-09-07 | ||
Life Chemicals | F6788-1689-10mg |
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine |
2549015-01-0 | 10mg |
$118.5 | 2023-09-07 | ||
Life Chemicals | F6788-1689-2μmol |
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine |
2549015-01-0 | 2μmol |
$85.5 | 2023-09-07 | ||
Life Chemicals | F6788-1689-5μmol |
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine |
2549015-01-0 | 5μmol |
$94.5 | 2023-09-07 | ||
Life Chemicals | F6788-1689-15mg |
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine |
2549015-01-0 | 15mg |
$133.5 | 2023-09-07 | ||
Life Chemicals | F6788-1689-40mg |
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine |
2549015-01-0 | 40mg |
$210.0 | 2023-09-07 |
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine Related Literature
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
Additional information on 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
Introduction to 2-Cyclopropyl-4,5-Dimethyl-6-(4-{[1,2,4]Triazolo[4,3-b]Pyridazin-6-yl}Piperazin-1-yl)Pyrimidine (CAS No. 2549015-01-0)
2-Cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine (CAS No. 2549015-01-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.
The molecular structure of 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine is characterized by a pyrimidine core substituted with a cyclopropyl group at the 2-position, dimethyl groups at the 4 and 5 positions, and a piperazine ring linked to a triazolopyridazine moiety at the 6-position. This intricate structure confers the compound with a high degree of chemical stability and specific biological activity.
Recent research has focused on the pharmacological properties of this compound. Studies have shown that 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or pathways.
In addition to its antiviral properties, this compound has also demonstrated significant anticancer activity. Preclinical studies have shown that it can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer effects are attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells. Furthermore, the compound has been found to have low cytotoxicity towards normal cells, making it a promising candidate for further development as an anticancer agent.
The pharmacokinetic properties of 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine have also been investigated. It has been shown to have good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for its potential use as an orally administered therapeutic agent.
To further explore the therapeutic potential of this compound, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine in treating viral infections and cancer. Preliminary results from these trials are promising and suggest that this compound could be a valuable addition to the existing arsenal of antiviral and anticancer therapies.
In conclusion, 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine (CAS No. 2549015-01-0) is a promising compound with a unique molecular structure and diverse biological activities. Its potential as an antiviral and anticancer agent makes it an exciting area of research in medicinal chemistry. Ongoing studies and clinical trials will provide further insights into its therapeutic applications and pave the way for its potential use in clinical settings.
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